molecular formula C27H25N3O4S B3297021 2-[3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(3-methoxyphenyl)acetamide CAS No. 894565-12-9

2-[3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(3-methoxyphenyl)acetamide

Cat. No.: B3297021
CAS No.: 894565-12-9
M. Wt: 487.6 g/mol
InChI Key: QXNMEMDVRJAUDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a spiro[indole-3,2'-[1,3]thiazolidine] derivative featuring a 3,4-dimethylphenyl group at the 3'-position and an N-(3-methoxyphenyl)acetamide moiety. Its core structure comprises a five-membered thiazolidine ring fused to an indole system via a spiro junction. The 3-methoxyphenyl substituent may enhance solubility due to the electron-donating methoxy group, while the 3,4-dimethylphenyl group likely contributes to lipophilicity and steric bulk, influencing target binding .

Properties

IUPAC Name

2-[3-(3,4-dimethylphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(3-methoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H25N3O4S/c1-17-11-12-20(13-18(17)2)30-25(32)16-35-27(30)22-9-4-5-10-23(22)29(26(27)33)15-24(31)28-19-7-6-8-21(14-19)34-3/h4-14H,15-16H2,1-3H3,(H,28,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXNMEMDVRJAUDN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2C(=O)CSC23C4=CC=CC=C4N(C3=O)CC(=O)NC5=CC(=CC=C5)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H25N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

487.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

Chemical Structure and Properties

The compound is characterized by a complex structure featuring multiple functional groups, including a thiazolidine ring and an indole moiety. Its molecular formula is C21H22N2O4SC_{21}H_{22}N_2O_4S, and it possesses both hydrophilic and hydrophobic characteristics, which may influence its bioactivity.

Anticancer Activity

Research indicates that derivatives of similar structures demonstrate anticancer properties , particularly through mechanisms involving the inhibition of cancer cell proliferation and induction of apoptosis. For instance, compounds with similar scaffolds have been shown to inhibit the growth of various tumor cell lines, including breast and lung cancer cells. A study highlighted that certain pyrazole derivatives exhibited significant antiproliferative effects against human cancer cell lines by targeting specific signaling pathways associated with cell survival and proliferation .

Antimicrobial Properties

The compound's structural components suggest potential antimicrobial activity . Compounds containing thiazolidine and indole rings have been reported to exhibit antibacterial effects against Gram-positive and Gram-negative bacteria. A study demonstrated that similar benzothiazole derivatives showed promising antibacterial activity against Staphylococcus aureus and Escherichia coli .

Anti-inflammatory Effects

In vitro studies have indicated that compounds with similar structures possess anti-inflammatory properties . These effects are often mediated through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This activity is crucial for the development of therapeutic agents targeting inflammatory diseases .

Antioxidant Activity

The antioxidant potential of this compound is another area of interest. Compounds with similar configurations have demonstrated the ability to scavenge free radicals, thereby protecting cells from oxidative stress. This property is particularly relevant in the context of chronic diseases where oxidative damage plays a pivotal role .

Study on Anticancer Activity

A specific case study investigated a series of synthesized thiazolidine derivatives, revealing that one derivative exhibited an IC50 value of 12 µM against breast cancer cell lines. The mechanism was attributed to the activation of apoptotic pathways, evidenced by increased levels of caspase-3 and PARP cleavage .

Study on Antimicrobial Efficacy

Another case study focused on the antimicrobial efficacy of benzothiazole derivatives against Candida albicans. The results indicated a minimum inhibitory concentration (MIC) of 16 µg/mL, showcasing the potential application of these compounds in treating fungal infections .

Data Table: Summary of Biological Activities

Activity Mechanism Reference
AnticancerInhibition of cell proliferation ,
AntimicrobialInhibition of bacterial growth
Anti-inflammatoryInhibition of pro-inflammatory cytokines
AntioxidantScavenging free radicals

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Substituent Variations

Compound Name / ID Core Structure Substituents Pharmacological Notes Reference
Target Compound Spiro[indole-3,2'-[1,3]thiazolidine] 3'-(3,4-dimethylphenyl), N-(3-methoxyphenyl)acetamide Hypothesized antimicrobial/anticancer activity (based on analogs)
CAS 894554-62-2 Spiro[indole-3,2'-[1,3]thiazolidine] 3'-(4-chlorophenyl), N-(4-ethylphenyl)acetamide Custom synthesis available; likely optimized for stability
Ethyl (2,4'-dioxo-spiro[indole-3,2'-thiazolidin]-3'-yl)acetate (Ic) Spiro[indole-3,2'-[1,3]thiazolidine] Ethyl ester at 3'-acetic acid 68% yield; characterized by $ ^1H $-NMR
N-{3′-Acetyl-1-[4-(3-methylbutoxy)benzyl]-...}acetamide Spiro[indole-3,2'-[1,3,4]thiadiazole] 4-(3-methylbutoxy)benzyl group Enhanced lipophilicity due to long alkyl chain

Key Observations :

  • Electronic Effects : The 3-methoxyphenyl group in the target compound provides electron-donating character, contrasting with the electron-withdrawing 4-chlorophenyl group in CAS 894554-62-2 . This difference may modulate binding to targets like kinases or microbial enzymes.
  • Solubility : Ethyl/methyl ester derivatives (e.g., Ic, Id in ) exhibit higher polarity than the target compound’s acetamide, suggesting divergent pharmacokinetic profiles .

Key Observations :

  • The target compound’s synthesis likely involves a thiosemicarbazide intermediate under reflux, as seen in , to form the thiazolidine ring .

Stability and Stereochemical Considerations

  • Stereoselectivity : confirms single-isomer formation for ester derivatives, suggesting the spiro core’s rigidity minimizes stereochemical variability .
  • Thermal Stability : The 3,4-dimethylphenyl group may enhance thermal stability compared to halogenated analogs (e.g., 4-fluorophenyl in ), as alkyl groups resist oxidative degradation .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(3-methoxyphenyl)acetamide
Reactant of Route 2
Reactant of Route 2
2-[3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(3-methoxyphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.